![molecular formula C5H3ClIN3O2 B3027815 5-Chloro-6-iodo-3-nitropyridin-2-amine CAS No. 1394373-21-7](/img/structure/B3027815.png)
5-Chloro-6-iodo-3-nitropyridin-2-amine
Overview
Description
5-Chloro-6-iodo-3-nitropyridin-2-amine (5CI3NPA) is an organic compound belonging to the pyridine family of nitrogen-containing heterocyclic compounds. It is a versatile building block for the synthesis of various organic molecules, and has been studied for its potential medicinal applications. 5CI3NPA is a unique compound due to its combination of a nitro group, a chlorine atom, and an iodine atom, which gives it a wide range of properties.
Scientific Research Applications
Kinetics and Mechanisms of Reactions
- Nucleophilic Substitutions : A study of the kinetics of nucleophilic substitutions in pyridine rings, including nitropyridine analogues, revealed insights into reaction mechanisms and the effects of substituents and solvents on these reactions (Hamed, 1997).
Synthesis and Rearrangements
- Vicarious Nucleophilic Amination : Research has shown that nitropyridine compounds can be selectively aminated using vicarious nucleophilic substitution reactions, providing methods for synthesizing substituted nitropyridines (Bakke, Svensen, Trevisan, 2001).
- Amination Reactions and Pyridyne Intermediates : Studies on the amination of halopyridines suggest the formation of pyridyne intermediates, indicating complex reaction pathways in the modification of pyridine derivatives (Pieterse, Hertog, 2010).
- Pummerer Rearrangement in Amine Formation : Research demonstrates that reactions involving nitropyridines can lead to unexpected formations of aminals via Pummerer rearrangement, highlighting intricate chemical behaviors (Rakhit, Georges, Bagli, 1979).
Crystal Engineering and Noncentrosymmetric Structures
- Crystal Design and Noncentrosymmetric Structures : Studies on crystal engineering involving nitropyridines have led to the design of noncentrosymmetric structures, which are significant in materials science and optics (Fur et al., 1996).
Spectroscopic Studies
- NMR Studies of Substituted Pyridines : Research using proton magnetic resonance has provided insights into the effects of substituents like chloro, bromo, and iodo on the chemical properties of nitropyridines (Gerig, Reinheimer, 1969).
Synthesis and Chemical Properties
- Synthesis and Reactions of Nitropyridines : Investigations into the reactions of pyridines and nitropyridines have led to the synthesis of various substituted pyridine derivatives, contributing to the field of organic synthesis (Bakke, 2005).
Safety and Hazards
The compound is associated with several hazard statements including H302, H315, H317, H319, H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause an allergic skin reaction, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and if in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing (P305+P351+P338) .
Mechanism of Action
Mode of Action
Nitropyridines, the class of compounds to which it belongs, are often involved in electron transfer processes due to the presence of the nitro group .
Biochemical Pathways
More research is needed to elucidate the compound’s role in cellular processes .
Pharmacokinetics
The compound’s molecular weight (29945) suggests that it may have suitable properties for absorption and distribution .
Result of Action
The molecular and cellular effects of 5-Chloro-6-iodo-3-nitropyridin-2-amine’s action are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For this compound, it is recommended to store the compound at room temperature .
Properties
IUPAC Name |
5-chloro-6-iodo-3-nitropyridin-2-amine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClIN3O2/c6-2-1-3(10(11)12)5(8)9-4(2)7/h1H,(H2,8,9) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONUNNXNTWARSMR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NC(=C1Cl)I)N)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClIN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201282786 | |
Record name | 5-Chloro-6-iodo-3-nitro-2-pyridinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201282786 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
299.45 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1394373-21-7 | |
Record name | 5-Chloro-6-iodo-3-nitro-2-pyridinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1394373-21-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Chloro-6-iodo-3-nitro-2-pyridinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201282786 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.